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Compound of Interest

Compound Name:
1,6-Naphthyridine-5-

carboximidamide

Cat. No.: B13751361

Get Quote

An In-Depth Technical Guide to 1,6-Naphthyridine-5-carboximidamide

Part 1: Chemical Architecture & Physicochemical
Profile
1.1 Executive Summary
1,6-Naphthyridine-5-carboximidamide is a bicyclic heteroaromatic amidine derivative

characterized by a 1,6-naphthyridine scaffold substituted at the peri-position (C5) with a

carboximidamide (amidine) functional group.[1][2][3] This compound represents a critical class

of cationic pharmacophores used primarily in medicinal chemistry as serine protease inhibitors

(e.g., Factor Xa, Thrombin) and DNA-binding agents.

Unlike its carbocyclic analogue (1-naphthamidine), the incorporation of nitrogen atoms at

positions 1 and 6 introduces unique electronic properties, increasing aqueous solubility and

altering the pKa of the amidine group, thereby modulating its bioavailability and electrostatic

interactions with biological targets.

1.2 Structural Specifications
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Property Detail

IUPAC Name 1,6-Naphthyridine-5-carboximidamide

Molecular Formula

C

H

N

Molecular Weight 172.19 g/mol

Core Scaffold 1,6-Naphthyridine (Diazanaphthalene class)

Key Functional Group
Carboximidamide (–C(=NH)NH

)

H-Bond Donors
2 (Amidine –NH

, =NH)

H-Bond Acceptors 3 (N1, N6 ring nitrogens, Amidine =NH)

Topological Polar Surface Area (TPSA) ~78 Å² (Estimated)

1.3 Physicochemical Behavior
Basicity (pKa): The amidine group is highly basic (pKa ≈ 11.0–12.0), meaning the molecule

exists predominantly as the protonated cation at physiological pH (7.4). This cationic charge

is essential for its mechanism of action (salt-bridge formation).

Solubility: The presence of ring nitrogens (N1, N6) significantly lowers the logP compared to

naphthalene derivatives, enhancing water solubility.

Tautomerism: The amidine group exhibits tautomeric equilibrium between the imine and

amine forms, though protonation locks it into a resonance-stabilized cation.

Part 2: Synthetic Pathways & Methodology
2.1 Retrosynthetic Analysis
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The synthesis of 5-substituted 1,6-naphthyridines is challenging due to the specific reactivity of

the ring system. The most robust route targets the 1,6-naphthyridine-5-carboxylic acid or 5-

carbonitrile as the immediate precursor.

The C5 position (adjacent to N6 and the bridgehead) is electronically activated for nucleophilic

attack via Reissert-Henze chemistry utilizing the N-oxide.

2.2 Validated Synthetic Protocol (The "Pinner" Route)
Step 1: Scaffold Synthesis (Skraup Reaction)

Precursors: 4-Aminopyridine + Glycerol + Nitrobenzene (oxidant) + H

SO

.

Mechanism: Cyclization of the pyridine derivative to form the 1,6-naphthyridine core.

Step 2: Functionalization at C5 (N-Oxide Rearrangement)

Oxidation: Treat 1,6-naphthyridine with m-CPBA or H

O

/Acetic acid to yield 1,6-naphthyridine-6-oxide.

Cyanation: React the N-oxide with Trimethylsilyl cyanide (TMSCN) and Benzoyl chloride

(Reissert-Henze conditions).

Regioselectivity: The nucleophilic cyanide attacks the highly electrophilic C5 position (alpha

to the activated N6), yielding 1,6-naphthyridine-5-carbonitrile.

Step 3: Amidine Formation (Pinner Reaction)

Imidate Formation: Dissolve the nitrile in anhydrous ethanol/HCl(g) at 0°C. Stir for 12–24h to

form the ethyl imidate hydrochloride intermediate.

Ammonolysis: Treat the imidate with anhydrous ammonia (NH
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) in ethanol/methanol.

Purification: The product precipitates as the hydrochloride salt.

2.3 Synthetic Workflow Diagram

4-Aminopyridine 1,6-Naphthyridine

Skraup Rxn
(Glycerol, H2SO4) 1,6-Naphthyridine-6-oxide

m-CPBA
Oxidation 1,6-Naphthyridine-5-carbonitrile

TMSCN, PhCOCl
(Reissert-Henze) Ethyl Imidate Intermediate

HCl(g), EtOH
(Pinner Step 1) 1,6-Naphthyridine-5-carboximidamide

(Target)

NH3, MeOH
(Pinner Step 2)

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from commercial precursors to the target amidine via the

nitrile intermediate.

Part 3: Biological Interface & Medicinal Chemistry
3.1 Mechanism of Action: Serine Protease Inhibition
The primary utility of 1,6-naphthyridine-5-carboximidamide lies in its ability to mimic the side

chain of Arginine.

Target Pocket: The S1 specificity pocket of trypsin-like serine proteases (Factor Xa,

Thrombin, Urokinase).

Binding Mode: The protonated amidine moiety forms a strong bidentate salt bridge with the

carboxylate of the aspartic acid residue (Asp189 in Trypsin numbering) at the bottom of the

S1 pocket.

Scaffold Advantage: The 1,6-naphthyridine core provides a rigid, planar scaffold that can

engage in

-stacking interactions with the hydrophobic walls of the S1 pocket (often formed by Tyr or Trp
residues), potentially offering superior selectivity over flexible arginine analogues.

3.2 DNA Intercalation
Planar heteroaromatic amidines are known to bind DNA.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13751361/docs?utm_src=pdf-body-img#1-6-naphthyridine-5-carboximidamide-basic-properties
https://www.benchchem.com/product/b13751361/docs?utm_src=pdf-body#1-6-naphthyridine-5-carboximidamide-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13751361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Groove Binding: The curvature of the naphthyridine system, combined with the

cationic amidine, allows for insertion into the minor groove of AT-rich sequences.

Intercalation: The flat aromatic surface permits intercalation between base pairs, stabilizing

the DNA duplex or inhibiting topoisomerase enzymes.

3.3 Pharmacophore Interaction Map

Protease Active Site Interaction
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Click to download full resolution via product page

Figure 2: Pharmacophore mapping of the amidine derivative within a theoretical serine

protease active site.

Part 4: Analytical Characterization & Safety
4.1 Expected Analytical Profile
To validate the synthesis, the following spectral signatures must be confirmed:

1H NMR (DMSO-d6):

Amidine Protons: Broad singlets around

9.0–9.5 ppm (3H or 4H depending on protonation).
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Aromatic Region: Four distinct signals for the naphthyridine core. The proton at C5 is

absent. Look for a downfield shift of the C4 proton due to the adjacent ring current and

electron-withdrawing amidine.

Mass Spectrometry (ESI+):

M+H Peak: 173.08 m/z.

HPLC:

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile with 0.1% TFA (Acidic buffer is required to keep the

amidine protonated and prevent peak tailing).

4.2 Safety & Handling (MSDS Proxy)
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Specific Risk: As a protease inhibitor, this compound may affect blood coagulation pathways.

Avoid inhalation or contact with open wounds.

Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis of the amidine to the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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